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Compound of Interest

Compound Name: Methyl 4-hydroxypicolinate

Cat. No.: B1642639

CAS Number: 473269-77-1[1][2]

Introduction

Methyl 4-hydroxypicolinate is a heterocyclic organic compound belonging to the pyridine
carboxylic acid ester family. Its structure, featuring a pyridine ring substituted with both a
hydroxyl group and a methyl ester, makes it a molecule of significant interest in medicinal
chemistry and drug discovery. The pyridine scaffold is a well-established "privileged" structure
in pharmaceutical development, present in numerous FDA-approved drugs. This guide
provides a comprehensive technical overview of Methyl 4-hydroxypicolinate, including its
chemical properties, synthesis, potential mechanism of action as a kinase inhibitor, analytical
characterization, and safety considerations. This document is intended to serve as a valuable
resource for researchers and professionals engaged in drug development and chemical
synthesis.

Chemical and Physical Properties

Methyl 4-hydroxypicolinate is a solid at room temperature with a molecular formula of
C7H7NOs and a molecular weight of 153.14 g/mol .[1][2] A hydrochloride salt of this compound
also exists with the CAS number 1256633-27-8.[3] Key physicochemical parameters are
summarized in the table below. These properties are crucial for predicting its behavior in
biological systems and for designing experimental protocols.
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Property Value Source
CAS Number 473269-77-1 [1]12]
Molecular Formula C7H7NOs3 [1][2]
Molecular Weight 153.14 g/mol [11[2]
Topological Polar Surface Area

(TPSA) 59.42 A2 [2]
LogP (calculated) 0.5738 [2]
Hydrogen Bond Acceptors 4 [2]
Hydrogen Bond Donors 1 [2]
Rotatable Bonds 1 [2]

Synthesis of Methyl 4-hydroxypicolinate

While a specific, detailed protocol for the synthesis of Methyl 4-hydroxypicolinate is not
extensively documented in publicly available literature, a highly plausible and efficient method
is the Fischer esterification of 4-hydroxypicolinic acid. This well-established reaction involves
the acid-catalyzed esterification of a carboxylic acid with an alcohol.

Proposed Synthetic Workflow: Fischer Esterification
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Reactants

Methanol (excess) ( Acid Catalyst (e.g., H2SOa4) )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1642639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

